Cas no 1308870-16-7 (4-Tert-butyl-6-methylpyrimidine)

• Product Name: 4-Tert-butyl-6-methylpyrimidine
• CAS No: 1308870-16-7
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 2124400
• Update Time: 2023-08-04

4-Tert-butyl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-6-methylpyrimidine
• CSJUHRGRYRNHBV-UHFFFAOYSA-N
• Pyrimidine,4-(1,1-dimethylethyl)-6-methyl-
• 4-Tert-butyl-6-methylpyrimidine

• Inchi： 1S/C9H14N2/c1-7-5-8(9(2,3)4)11-6-10-7/h5-6H,1-4H3
• InChI Key： CSJUHRGRYRNHBV-UHFFFAOYSA-N
• SMILES： N1C=NC(C)=CC=1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8